Cas no 1706461-32-6 (5-Chloro-6-difluoromethyl-pyrimidin-4-ylamine)

• Product Name: 5-Chloro-6-difluoromethyl-pyrimidin-4-ylamine
• CAS No: 1706461-32-6
• MF: C₅H₄ClF₂N₃
• MW: 179.555166244507
• CID: 5191225
• Update Time: 2025-06-14

5-Chloro-6-difluoromethyl-pyrimidin-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-difluoromethyl-pyrimidin-4-ylamine
• 4-Pyrimidinamine, 5-chloro-6-(difluoromethyl)-

• Inchi： 1S/C5H4ClF2N3/c6-2-3(4(7)8)10-1-11-5(2)9/h1,4H,(H2,9,10,11)
• InChI Key： CHUMXEXSQXTPFK-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)F)=C(Cl)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Chloro-6-difluoromethyl-pyrimidin-4-ylamine

Comprehensive Overview of 5-Chloro-6-difluoromethyl-pyrimidin-4-ylamine (CAS No. 1706461-32-6)

5-Chloro-6-difluoromethyl-pyrimidin-4-ylamine (CAS No. 1706461-32-6) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and difluoromethyl substituents, exhibits remarkable potential in the development of novel therapeutic agents and crop protection solutions. Its molecular structure, featuring a pyrimidine core, makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for fluorinated pyrimidines has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 5-Chloro-6-difluoromethyl-pyrimidin-4-ylamine for its potential applications in drug discovery and precision agriculture. The compound's ability to act as a building block for more complex molecules has made it a focal point in medicinal chemistry and agrochemical innovation.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 5-Chloro-6-difluoromethyl-pyrimidin-4-ylamine?" The synthesis typically involves multi-step reactions, starting from readily available pyrimidine precursors. Key steps include chlorination and difluoromethylation, often catalyzed by transition metals or facilitated by organofluorine chemistry techniques. The optimization of these synthetic pathways is a hot topic in green chemistry, as researchers aim to reduce waste and improve yield.

The pharmacological properties of 5-Chloro-6-difluoromethyl-pyrimidin-4-ylamine are another area of intense investigation. Preliminary studies suggest that this compound may serve as a kinase inhibitor or enzyme modulator, making it relevant to cancer research and inflammatory diseases. Its fluorine atoms contribute to enhanced binding affinity and selectivity, which are critical factors in targeted therapy development.

In the agrochemical sector, 5-Chloro-6-difluoromethyl-pyrimidin-4-ylamine is being explored as a potential herbicide or fungicide intermediate. The difluoromethyl group is known to improve the lipophilicity and systemic activity of agrochemicals, addressing growing concerns about pest resistance and environmental sustainability. This aligns with the global trend toward smarter farming solutions and reduced chemical footprints.

Another trending query is: "How does 5-Chloro-6-difluoromethyl-pyrimidin-4-ylamine compare to other pyrimidine derivatives?" Compared to non-fluorinated analogs, this compound offers superior metabolic stability and bioavailability, thanks to its fluorine substituents. However, its reactivity and solubility profiles require careful consideration during formulation. These properties are often discussed in forums focused on drug delivery systems and formulation science.

The patent landscape surrounding 5-Chloro-6-difluoromethyl-pyrimidin-4-ylamine is rapidly evolving, with several pharmaceutical and agrochemical companies filing claims for its use in proprietary formulations. This reflects the compound's commercial potential and the competitive nature of intellectual property in the fine chemicals sector. Analysts predict that its market value will grow significantly as more applications are validated.

From a regulatory perspective, 5-Chloro-6-difluoromethyl-pyrimidin-4-ylamine is subject to standard chemical safety assessments, but its environmental fate and toxicological profile are still under investigation. Researchers are employing advanced computational modeling and high-throughput screening to evaluate its eco-toxicity and degradation pathways, addressing the increasing demand for sustainable chemistry solutions.

In conclusion, 5-Chloro-6-difluoromethyl-pyrimidin-4-ylamine (CAS No. 1706461-32-6) represents a compelling case study in the intersection of fluorine chemistry, drug development, and agrochemical innovation. Its unique structural features and broad applicability position it as a valuable asset in addressing some of the most pressing challenges in human health and food security. As research progresses, this compound is likely to feature prominently in scientific literature and industrial applications alike.